Cas no 207805-24-1 (5,7-dibromothieno3,4-bpyrazine)

5,7-Dibromothieno[3,4-b]pyrazine is a heterocyclic compound featuring a fused thienopyrazine core with bromine substituents at the 5 and 7 positions. This structure imparts unique electronic properties, making it valuable as a building block in organic synthesis, particularly for conjugated systems and optoelectronic materials. The bromine atoms enhance reactivity, facilitating cross-coupling reactions such as Suzuki or Stille couplings, which are critical for constructing advanced polymers or small-molecule semiconductors. Its rigid, planar architecture contributes to stable π-conjugation, beneficial for applications in organic electronics, including OLEDs and photovoltaic devices. High purity and well-defined reactivity further underscore its utility in precision chemical synthesis.
5,7-dibromothieno3,4-bpyrazine structure
207805-24-1 structure
Product Name:5,7-dibromothieno3,4-bpyrazine
CAS No:207805-24-1
MF:C6H2Br2N2S
MW:293.966477870941
CID:1396026
PubChem ID:17869409
Update Time:2025-05-20

5,7-dibromothieno3,4-bpyrazine Chemical and Physical Properties

Names and Identifiers

    • Thieno[3,4-b]pyrazine, 5,7-dibromo-
    • 5,7-dibromothieno[3,4-b]pyrazine
    • 5,7-dibromothieno3,4-bpyrazine
    • SCHEMBL997331
    • DTXSID80591406
    • A900980
    • CS-0433851
    • EN300-1664181
    • 207805-24-1
    • AIIVDZFQFBEWIW-UHFFFAOYSA-N
    • Thieno[3,4-b]pyrazine, 5,7-dibroMo- (Related Reference)
    • Inchi: 1S/C6H2Br2N2S/c7-5-3-4(6(8)11-5)10-2-1-9-3/h1-2H
    • InChI Key: AIIVDZFQFBEWIW-UHFFFAOYSA-N
    • SMILES: BrC1=C2C(=C(S1)Br)N=CC=N2

Computed Properties

  • Exact Mass: 291.83056
  • Monoisotopic Mass: 291.83054g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • PSA: 25.78

5,7-dibromothieno3,4-bpyrazine Pricemore >>

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Additional information on 5,7-dibromothieno3,4-bpyrazine

Comprehensive Overview of 5,7-Dibromothieno[3,4-b]pyrazine (CAS No. 207805-24-1)

5,7-Dibromothieno[3,4-b]pyrazine (CAS No. 207805-24-1) is a heterocyclic organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in materials science, pharmaceuticals, and agrochemicals. This compound belongs to the thienopyrazine family, which is known for its electron-rich characteristics and versatility in synthetic chemistry. Researchers and industry professionals are increasingly interested in 5,7-dibromothieno[3,4-b]pyrazine for its role in the development of advanced materials, including organic semiconductors and optoelectronic devices.

The molecular structure of 5,7-dibromothieno[3,4-b]pyrazine features a thienopyrazine core with bromine atoms at the 5 and 7 positions. This bromination enhances the compound's reactivity, making it a valuable intermediate in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in the synthesis of complex organic molecules, including polymers and small-molecule drugs. The compound's CAS No. 207805-24-1 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing importance in research and industrial applications.

In the context of current trends, 5,7-dibromothieno[3,4-b]pyrazine aligns with the rising demand for sustainable and high-performance materials. For instance, its potential use in organic photovoltaics (OPVs) and light-emitting diodes (OLEDs) resonates with the global push for renewable energy technologies. Users often search for terms like "thienopyrazine derivatives" or "brominated heterocycles" to explore its applications further. Additionally, the compound's role in medicinal chemistry, particularly in the design of kinase inhibitors, has sparked interest among pharmaceutical researchers.

From a synthetic perspective, 5,7-dibromothieno[3,4-b]pyrazine offers several advantages. Its bromine substituents facilitate regioselective functionalization, enabling the creation of tailored molecules with specific properties. This adaptability is crucial for industries focusing on custom chemical synthesis, such as agrochemicals and specialty materials. Searches for "CAS 207805-24-1 supplier" or "5,7-dibromothieno[3,4-b]pyrazine synthesis" are common among chemists seeking reliable sources or synthetic protocols.

Safety and handling of 5,7-dibromothieno[3,4-b]pyrazine are also topics of interest. While the compound is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Queries like "5,7-dibromothieno[3,4-b]pyrazine safety data sheet" highlight users' focus on responsible usage and regulatory compliance.

In summary, 5,7-dibromothieno[3,4-b]pyrazine (CAS No. 207805-24-1) is a multifaceted compound with broad applicability in cutting-edge research and industrial processes. Its relevance to emerging technologies, coupled with its synthetic versatility, ensures its continued prominence in the chemical landscape. As interest in sustainable and functional materials grows, this compound is poised to play a pivotal role in shaping future innovations.

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